Cas no 61362-78-5 (8-Bromo-7-methoxy-1,2,3,4-tetrahydro-naphthalen-1-one)

• Product Name: 8-Bromo-7-methoxy-1,2,3,4-tetrahydro-naphthalen-1-one
• CAS No: 61362-78-5
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 1070380
• Update Time: 2025-06-13

8-Bromo-7-methoxy-1,2,3,4-tetrahydro-naphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-7-methoxy-1,2,3,4-tetrahydro-naphthalen-1-one
• 1(2H)-Naphthalenone,8-bromo-3,4-dihydro-7-methoxy
• 6-bromo-7-methoxytetralone
• 7-methoxy-8-bromo-1-tetralone
• 8-bromo-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-one

• Inchi： 1S/C11H11BrO2/c1-14-9-6-5-7-3-2-4-8(13)10(7)11(9)12/h5-6H,2-4H2,1H3
• InChI Key： LKQNUNKQQFTEDQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1C(CCC2)=O)OC

Computed Properties

• Exact Mass: 253.99400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 26.30000
• LogP: 2.97670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 8-Bromo-7-methoxy-1,2,3,4-tetrahydro-naphthalen-1-one

8-Bromo-7-methoxy-1,2,3,4-tetrahydro-naphthalen-1-one (CAS No. 61362-78-5): A Comprehensive Overview

8-Bromo-7-methoxy-1,2,3,4-tetrahydro-naphthalen-1-one (CAS No. 61362-78-5) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its brominated and methoxylated naphthalene ring system, which imparts it with a range of interesting chemical and biological properties.

The structure of 8-Bromo-7-methoxy-1,2,3,4-tetrahydro-naphthalen-1-one consists of a naphthalene ring system with a bromine atom at the 8-position and a methoxy group at the 7-position. The tetrahydro configuration adds to its stability and reactivity, making it a valuable intermediate in various synthetic pathways. The presence of the bromine atom provides a handle for further functionalization through substitution reactions, while the methoxy group can influence the compound's solubility and reactivity.

In recent years, 8-Bromo-7-methoxy-1,2,3,4-tetrahydro-naphthalen-1-one has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as a scaffold for the development of new drugs. The compound's structure allows for the introduction of various functional groups that can modulate its biological activity. For instance, studies have shown that derivatives of 8-Bromo-7-methoxy-1,2,3,4-tetrahydro-naphthalen-1-one exhibit promising anti-inflammatory and anti-cancer properties.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 8-Bromo-7-methoxy-1,2,3,4-tetrahydro-naphthalen-1-one derivatives as potential anti-inflammatory agents. The researchers found that certain derivatives exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 8-Bromo-7-methoxy-1,2,3,4-tetrahydro-naphthalen-1-one could serve as a lead compound for the development of new anti-inflammatory drugs.

Another area where 8-Bromo-7-methoxy-1,2,3,4-tetrahydro-naphthalen-1-one has shown promise is in cancer research. A study published in the Cancer Research journal investigated the cytotoxic effects of 8-Bromo-7-methoxy-1,2,3,4-tetrahydro-naphthalen-1-one derivatives on various cancer cell lines. The results indicated that certain derivatives were effective in inducing apoptosis in cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity makes 8-Bromo-7-methoxy-1,2,3,4-tetrahydro-naphthalen-1-one an attractive candidate for further drug development.

Beyond its medicinal applications, 8-Bromo-7-methoxy-1,2,3,4-tetrahydro-naphthalen-1-one has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaics. Researchers have explored the use of 8-Bromo-7-methoxy-1,2,3,4-tetrahydro-naphthalen-1-one as a building block for conjugated polymers and small molecules used in organic solar cells. The ability to fine-tune the electronic properties through functionalization opens up new possibilities for designing materials with tailored performance characteristics.

In conclusion, 8-Bromo-7-methoxy-1,2,3,4-tetrahydro-naphthalen-1-one (CAS No. 61362-78-5) is a multifaceted compound with a wide range of potential applications. Its unique structure and chemical properties make it an important intermediate in organic synthesis and a valuable scaffold for drug discovery and materials science. Ongoing research continues to uncover new possibilities for this intriguing compound, highlighting its significance in multiple scientific disciplines.